
Molecular formula and weight of C.I. Disperse
Red 54

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Disperse red 54

Cat. No.: B1143416 Get Quote

A Technical Overview of C.I. Disperse Red 54
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the physicochemical properties of C.I.
Disperse Red 54, a synthetic dye used in various industrial applications. The following

sections detail its molecular characteristics and a generalized workflow for its analysis.

Physicochemical Data
The fundamental molecular properties of C.I. Disperse Red 54 are summarized below. This

data is essential for experimental design, analytical method development, and computational

modeling.

Property Value

Molecular Formula C₁₉H₁₈ClN₅O₄[1][2][3][4][5][6]

Molecular Weight 415.83 g/mol [1][2][4]

Manufacturing Process
The synthesis of C.I. Disperse Red 54 involves the diazotization of 2-chloro-4-

nitrobenzenamine, which is then coupled with N-cyanoethyl-N-methoxycarbonylethylaniline.[1]
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Experimental Protocols: A Generalized Workflow for
Characterization
While specific experimental protocols for C.I. Disperse Red 54 are not detailed in the available

literature, a standard workflow for the physicochemical characterization of a similar chemical

entity is outlined below. This process is fundamental for quality control, regulatory submission,

and further research.
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Fig. 1: Generalized Workflow for Physicochemical Characterization
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Caption: A generalized workflow for the synthesis, purification, and physicochemical

characterization of a dye molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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